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Compound of Interest

Compound Name: Voruciclib hydrochloride
CAS No.: 1000023-05-1
Cat. No.: B1649269
Get Quote
. J

Voruciclib hydrochloride is an orally active, clinical-stage cyclin-dependent kinase (CDK)
inhibitor. It is engineered to potently block CDK9, which serves as the primary transcriptional
regulator of the anti-apoptotic protein MCL-1[2]. By repressing MCL-1 expression, Voruciclib
induces apoptosis, making it highly effective in models of 2[2].

Because it is designed to disrupt fundamental cellular transcription and trigger cell death,
accidental exposure—whether through inhalation of aerosolized powder or percutaneous
absorption of solvent-dissolved stock—poses a severe risk to healthy dividing cells.
Consequently, laboratory personnel must handle Voruciclib hydrochloride as a hazardous
antineoplastic agent, overriding generic non-hazardous SDS designations[3],.
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Caption: Mechanism of Voruciclib: CDK9 inhibition represses MCL-1, inducing apoptosis in
target cells.

Quantitative Target Affinity To understand the necessity for strict PPE, consider the compound's
binding affinities. Voruciclib exhibits sub-nanomolar to low-nanomolar inhibition across multiple
CDK targets[2].

Table 1: Kinase Inhibitory Profile of Voruciclib Hydrochloride
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Clinical & Safety

Target Complex Ki Value (nM) L.
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Primary driver of MCL-1
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CDK9/ Cyclin T2 0.626 )
requires zero-exposure
handling.
) High affinity; disrupts RNA
CDK9/CyclinT1 1.68 )
Polymerase Il phosphorylation.
] Induces cell cycle arrest at the
CDK®6 / Cyclin D1 2.92
G1 phase.
) Induces cell cycle arrest at the
CDK4 / Cyclin D1 3.96
G1 phase.
_ Disruption of the G2/M
CDK1/Cyclin B 5.4 N
transition.
) Disruption of S phase
CDK1/ Cyclin A 9.1

progression.

Data sourced from 2[2].

Section 2: Personal Protective Equipment (PPE)
Matrix

A self-validating safety system relies on layers of protection. The following PPE matrix is
dictated by the physical state of the compound, as the risk of aerosolization (dry powder)
versus skin permeation (DMSO solution) requires different mitigation strategies[4].

Table 2: Task-Specific PPE Requirements for Voruciclib Hydrochloride
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Section 3: Operational Workflows
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Caption: Step-by-step safe handling and reconstitution workflow for Voruciclib hydrochloride.

Protocol 1: Safe Weighing and Reconstitution (Self-
Validating Method)

The greatest risk of exposure occurs during the transfer and weighing of the dry hydrochloride
salt. Whenever possible, purchase pre-weighed aliquots or "Solid + Solvent" formats to bypass
dry powder handling entirely. If weighing is unavoidable, follow this causality-driven protocol:

o Preparation: Don all required PPE (see Table 2). Verify that the BSC or Fume Hood has an
inward airflow velocity of at least 100 fpm.
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Anti-Static Mitigation: Voruciclib hydrochloride powder can carry a static charge, leading to
aerosolization. Use an anti-static bar or zero-stat gun on the weighing spatula and analytical
balance before opening the vial.

Closed-Transfer Weighing: Tare a sealed glass vial on the balance. Move the vial to the
BSC, transfer the estimated mass of Voruciclib into the vial, seal it, and return it to the
balance.

o Causality: This prevents the contamination of the balance chamber and eliminates
airborne dust exposure outside the ventilated hood.

Solvent Addition: Voruciclib hydrochloride is highly soluble in DMSOI3]. To prepare a 10
mM stock solution, calculate the required volume based on the exact mass transferred. Inject
the DMSO directly through the septum of the vial (if using a septum cap) or carefully pipette
it down the side of the glass inside the BSC.

Verification of Dissolution: Vortex the sealed vial for 30 seconds.

o Self-Validating Check: Complete dissolution is confirmed by the total absence of any
particulate matter when the vial is held against a light source, followed by a secondary
verification where the solution remains completely clear after 10 minutes at room
temperature.

o Storage: Aliquot the stock solution and store at -80°C for up to 6 months to prevent
degradation from repeated freeze-thaw cycles.

Protocol 2: Decontamination and Disposal Plan

Because Voruciclib hydrochloride is a targeted cytotoxic agent, standard soap and water are
insufficient for decontamination due to the compound's poor aqueous solubility[3].

o Spill Cleanup (Solutions): If a DMSO stock solution is spilled, immediately don fresh double
gloves. Absorb the liquid with spill pads.

e Chemical Decontamination: Wash the affected surface with a 10% DMSO in ethanol solution
to solubilize any residual compound, followed by a wash with a high-pH laboratory detergent.
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o Causality: The organic solvent ensures the hydrophobic core of the molecule is lifted from
the surface, while the detergent removes the solvent residue and disrupts remaining
molecular integrity.

e Waste Segregation: Do not dispose of Voruciclib waste in standard biohazard bags. All
contaminated tips, tubes, and gloves must be placed in a rigid, puncture-proof container
labeled as "Trace Chemotherapy/Antineoplastic Waste" for high-temperature incineration[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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